Cas no 2172474-45-0 (bicyclo4.1.0heptane-7-sulfonyl chloride)

• Product Name: bicyclo4.1.0heptane-7-sulfonyl chloride
• CAS No: 2172474-45-0
• MF: C₇H₁₁ClO₂S
• MW: 194.679040193558
• CID: 6082602
• PubChem ID: 132398859
• Update Time: 2025-05-20

bicyclo4.1.0heptane-7-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• bicyclo4.1.0heptane-7-sulfonyl chloride
• bicyclo[4.1.0]heptane-7-sulfonyl chloride
• 2172474-45-0
• EN300-1663318
• starbld0023679

• Inchi： 1S/C7H11ClO2S/c8-11(9,10)7-5-3-1-2-4-6(5)7/h5-7H,1-4H2
• InChI Key： LXOVDAPLNCREPN-UHFFFAOYSA-N
• SMILES： C12C(C1S(Cl)(=O)=O)CCCC2

Computed Properties

• Exact Mass: 194.0168285g/mol
• Monoisotopic Mass: 194.0168285g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 42.5Ų

Experimental Properties

• Density: 1.38±0.1 g/cm3(Predicted)
• Boiling Point: 277.4±7.0 °C(Predicted)

Additional information on bicyclo4.1.0heptane-7-sulfonyl chloride

Bicyclo[4.1.0]heptane-7-sulfonyl chloride: A Comprehensive Overview

The compound bicyclo[4.1.0]heptane-7-sulfonyl chloride (CAS No. 2172474-45-0) is a unique bicyclic sulfonating agent with significant applications in organic synthesis and materials science. This compound, characterized by its rigid bicyclo[4.1.0]heptane framework, has garnered attention due to its versatile reactivity and potential for generating novel chemical structures.

Bicyclo[4.1.0]heptane-7-sulfonyl chloride is a derivative of the bicyclo[4.1.0]heptane system, which is known for its stability and structural rigidity. The sulfonyl chloride group attached at the 7-position introduces electrophilic reactivity, making it a valuable reagent in sulfonation reactions. Recent studies have highlighted its role in the synthesis of advanced materials, including polymers and pharmaceutical intermediates.

The synthesis of bicyclo[4.1.0]heptane-7-sulfonyl chloride involves a multi-step process that begins with the preparation of the parent bicyclic compound, followed by sulfonation using appropriate reagents such as sulfur trioxide or sulfonyl chlorides. The reaction conditions are optimized to ensure high yields and purity, which are critical for its application in sensitive chemical transformations.

One of the most promising applications of bicyclo[4.1.0]heptane-7-sulfonyl chloride lies in its use as a sulfonating agent in organic chemistry. Its rigid structure facilitates selective sulfonation of aromatic rings and other nucleophilic sites, making it an ideal reagent for synthesizing complex molecules with high stereochemical control.

Recent research has also explored the use of bicyclo[4.1.0]heptane-7-sulfonyl chloride in polymer chemistry, where it serves as a building block for constructing advanced polymeric materials with tailored properties such as enhanced thermal stability and mechanical strength.

In terms of safety and handling, bicyclo[4.1.0]heptane-7-sulfonyl chloride must be treated with care due to its reactive nature as a sulfonyl chloride derivative.